1-Isocyanonaphthalene

• IUPAC Name: 1-isocyanonaphthalene
• InChI: InChI=1S/C11H7N/c1-12-11-8-4-6-9-5-2-3-7-10(9)11/h2-8H
• InChI Key: PTCSLGONLAYNQB-UHFFFAOYSA-N
• Canonical SMILES: [C-]#[N+]C1=CC=CC2=CC=CC=C21
• Molecular Formula: C11H7N
• DSSTOX Substance ID: DTXSID70173578
• Molecular Weight: 153.18 g/mol
• CAS No.: 1984-04-9

Description

1-Isocyanonaphthalene is a chemical compound with the molecular formula C11H7N. It has an average mass of 153.180 Da and a monoisotopic mass of 153.057846 Da. It is also known by other names such as 1-Isocyanonaphtalène in French, 1-Isocyanonaphthalin in German, and 1-Naphthyl isocyanide.

Synthesis Analysis

The synthesis of this compound derivatives has been reported in several studies. For instance, 1-Formamido-5-Isocyanonaphthalene, a derivative of this compound, was prepared through the hydrolysis of 1,5-Diisocyanonaphthalene in certain solvents in the presence of oxonium ions. Another study reported the design and synthesis of a novel valine-based isocyanonaphthalene (NpI) that enabled the selective fluorescence detection of Hg 2+.

Molecular Structure Analysis

The molecular structure of this compound consists of a naphthalene core with an isocyano group attached. The structure can be represented in 2D or 3D molecular models.

Chemical Reactions Analysis

This compound undergoes various chemical reactions. For example, 1,5-Diisocyanonaphthalene, a derivative of this compound, undergoes hydrolysis in certain solvents in the presence of oxonium ions to produce 1-Formamido-5-Isocyanonaphthalene. Another study reported that a novel valine-based isocyanonaphthalene (NpI) displays an immediate turn-on fluorescence response (500-fold) towards target metal ions upon the Hg 2+ -mediated conversion of isocyano to amino within NpI.

Physical and Chemical Properties Analysis

This compound has unique photophysical properties. For example, 1-Formamido-5-Isocyanonaphthalene, a derivative of this compound, showed a significant solvatochromic behavior with a 50 nm range from hexane to water. This behavior was explained by the enhanced H-bond-forming ability of the formamide group.

Scientific Research Applications

Fluorescence and Solvatochromic Properties

1-Isocyanonaphthalene derivatives, like mono- and dialkylated 1-amino-5-isocyanonaphthalene (ICAN), are studied for their multifunctional properties in fluorescence. They show excellent solvatochromic properties, meaning their color changes with the polarity of the solvent. These derivatives have been observed to undergo strong fluorescence quenching in the presence of pyridine, indicating potential applications in fluorescence-based sensors and molecular probes (Nagy et al., 2014). Additionally, 1-amino-5-isocyanonaphthalene (ICAN) has been studied for its photophysical properties, revealing positive solvatochromic behavior with a significant red-shift in emission in different solvents (Rácz et al., 2013).

Chemodosimeters for Metal Ion Detection

A valine-based isocyanonaphthalene derivative has been designed for the selective detection of mercury ions (Hg2+). This chemodosimeter exhibits a dramatic increase in fluorescence in response to Hg2+, offering high sensitivity and specificity for real-time metal ion detection in various samples, including living cells and water samples (Wang et al., 2022).

Silver Ion Detection and Biolabelling

N-substituted 1-amino-5-isocyanonaphthalene derivatives have been investigated for their complexation behavior with Ag(I) ions. This research suggests potential applications in detecting and quantifying silver ions from aqueous media and enhancing contrast in biolabeling applications (Nagy et al., 2018).

Antifungal Activity

The antifungal activity of 1-amino-5-isocyanonaphthalenes (ICANs) has been explored against various Candida species. One of the derivatives, DIMICAN, showed significant effectiveness against fluconazole-resistant strains and demonstrated promising in vivo results in a murine model. This positions ICANs as potential lead compounds for treating fungal infections (Nagy et al., 2020).

Safety and Hazards

The safety data sheet for 1-Isocyanonaphthalene indicates that it is harmful if swallowed, in contact with skin, or if inhaled. It causes skin and eye irritation and may cause respiratory irritation. It is recommended to avoid exposure to light, incompatible products, and dust formation.

Future Directions

Aromatic isocyanides, such as 1-Isocyanonaphthalene, are gaining attention as promising antifungal and anticancer drugs, as well as high-performance fluorescent analytical probes for the detection of toxic metals. Therefore, understanding the structure-behavior relationships and preparing novel potentially biologically active derivatives are of paramount importance. For example, 1-Formamido-5-Isocyanonaphthalene could be a potential drug (for example, antifungal) and the reaction can be used as a model for the preparation of other nonsymmetric formamido–isocyanoarenes.